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O-Glucuronopyranosyl bacteriohopanetetrol O-Glucuronopyranosyl bacteriohopanetetrol
Brand Name: Vulcanchem
CAS No.: 144599-05-3
VCID: VC21094357
InChI: InChI=1S/C41H70O10/c1-22(9-10-25(42)30(44)26(43)21-50-36-33(47)31(45)32(46)34(51-36)35(48)49)23-13-18-38(4)24(23)14-19-40(6)28(38)11-12-29-39(5)17-8-16-37(2,3)27(39)15-20-41(29,40)7/h22-34,36,42-47H,8-21H2,1-7H3,(H,48,49)/t22-,23-,24+,25-,26+,27+,28-,29-,30-,31+,32+,33-,34+,36+,38+,39+,40-,41-/m1/s1
SMILES: CC(CCC(C(C(COC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O)C2CCC3(C2CCC4(C3CCC5C4(CCC6C5(CCCC6(C)C)C)C)C)C
Molecular Formula: C41H70O10
Molecular Weight: 723 g/mol

O-Glucuronopyranosyl bacteriohopanetetrol

CAS No.: 144599-05-3

Cat. No.: VC21094357

Molecular Formula: C41H70O10

Molecular Weight: 723 g/mol

* For research use only. Not for human or veterinary use.

O-Glucuronopyranosyl bacteriohopanetetrol - 144599-05-3

Specification

CAS No. 144599-05-3
Molecular Formula C41H70O10
Molecular Weight 723 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[(2S,3R,4R,7R)-7-[(3R,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]-2,3,4-trihydroxyoctoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C41H70O10/c1-22(9-10-25(42)30(44)26(43)21-50-36-33(47)31(45)32(46)34(51-36)35(48)49)23-13-18-38(4)24(23)14-19-40(6)28(38)11-12-29-39(5)17-8-16-37(2,3)27(39)15-20-41(29,40)7/h22-34,36,42-47H,8-21H2,1-7H3,(H,48,49)/t22-,23-,24+,25-,26+,27+,28-,29-,30-,31+,32+,33-,34+,36+,38+,39+,40-,41-/m1/s1
Standard InChI Key SSVGOKCWDNWMHB-XGFMURHTSA-N
Isomeric SMILES C[C@H](CC[C@H]([C@H]([C@H](CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O)O)O)O)[C@H]2CC[C@]3([C@H]2CC[C@@]4([C@@H]3CC[C@H]5[C@]4(CC[C@@H]6[C@@]5(CCCC6(C)C)C)C)C)C
SMILES CC(CCC(C(C(COC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O)C2CCC3(C2CCC4(C3CCC5C4(CCC6C5(CCCC6(C)C)C)C)C)C
Canonical SMILES CC(CCC(C(C(COC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O)C2CCC3(C2CCC4(C3CCC5C4(CCC6C5(CCCC6(C)C)C)C)C)C

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